Cas no 134904-85-1 (Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate)

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate structure

134904-85-1 structure

Product Name:Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate

CAS No:134904-85-1

MF:C₁₂H₁₃F₃O₂

MW:246.225634336472

CID:4936891

Update Time:2025-09-24

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate
- ethyl 2-[4-(trifluoromethyl)phenyl]propanoate
- ethyl 2-(4-(trilfuoromethyl)phenyl)propionate
- ethyl 2-(4-[trifluoromethyl]phenyl)propionate
- Inchi： 1S/C12H13F3O2/c1-3-17-11(16)8(2)9-4-6-10(7-5-9)12(13,14)15/h4-8H,3H2,1-2H3
- InChI Key： HGBRPFLBIYYDRB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(C(=O)OCC)C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 3.5
Topological Polar Surface Area: 26.3

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019125666-1g	Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate	134904-85-1	95%	1g	429.24 USD	2021-06-16

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Production Method

Production Method 1

402-50-6

134904-85-1

82989-27-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid , Palladium diacetate , N,N-Bis[2-(diphenylphosphino)ethyl]-2,6-dimethoxybenzamide ; rt; 20 - 48 h, 40 bar, 100 °C

Reference

Ligand-enabled palladium-catalyzed hydroesterification of vinyl arenes with high linear selectivity to access 3-arylpropanoate esters

Deng, Zhixin; et al, Chemical Communications (Cambridge, 2022, 58(24), 3921-3924